Cas no 1415748-20-7 (4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(2,2,2-trifluoroethoxy)pyridine)

• Product Name: 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(2,2,2-trifluoroethoxy)pyridine
• CAS No: 1415748-20-7
• MF: C₁₃H₁₇BF₃NO₃
• MW: 303.085194349289
• MDL: MFCD29117191
• CID: 4671278
• PubChem ID: 122705841
• Update Time: 2025-05-20

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(2,2,2-trifluoroethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(2,2,2-trifluoroethoxy)pyridine
• AK672891
• 2-(2,2,2-Trifluoroethoxy)pyridine-4-boronic acid pinacol ester
• MFCD29117191
• D83957
• 1415748-20-7
• AKOS030624453
• DS-20018
• CS-0188498

• MDL： MFCD29117191
• Inchi： 1S/C13H17BF3NO3/c1-11(2)12(3,4)21-14(20-11)9-5-6-18-10(7-9)19-8-13(15,16)17/h5-7H,8H2,1-4H3
• InChI Key： KDQFJVJPPCKHFX-UHFFFAOYSA-N
• SMILES： FC(COC1C=C(B2OC(C)(C)C(C)(C)O2)C=CN=1)(F)F

Computed Properties

• Exact Mass: 303.1253581g/mol
• Monoisotopic Mass: 303.1253581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6

Additional information on 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(2,2,2-trifluoroethoxy)pyridine

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(2,2,2-trifluoroethoxy)pyridine: A Comprehensive Overview

The compound 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(2,2,2-trifluoroethoxy)pyridine (CAS No. 1415748-20-7) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a boron-containing dioxaborolane moiety and a trifluoroethoxy group. The presence of these functional groups makes it a versatile building block for advanced chemical synthesis and applications.

The dioxaborolane group in the molecule is particularly noteworthy. This group is known for its stability and reactivity in certain chemical transformations. Recent studies have highlighted the role of dioxaborolane-containing compounds in click chemistry and other transition-metal-catalyzed reactions. For instance, researchers have demonstrated that such compounds can serve as efficient coupling partners in Suzuki-Miyaura cross-coupling reactions, enabling the construction of complex molecular architectures with high precision.

The trifluoroethoxy group attached to the pyridine ring introduces additional functionality to the molecule. Trifluoroethoxy groups are known for their electron-withdrawing properties and their ability to enhance the stability of adjacent functional groups. This feature makes the compound highly suitable for applications in drug discovery and agrochemical development. Recent advancements in medicinal chemistry have shown that trifluoroethoxy-substituted pyridines can exhibit potent biological activities against various disease targets.

Pyridine derivatives like this compound are widely explored in the field of coordination chemistry due to their ability to act as ligands for metal ions. The combination of the pyridine ring with the dioxaborolane and trifluoroethoxy groups creates a unique electronic environment that can be exploited for designing novel coordination complexes. These complexes have potential applications in catalysis, sensing technologies, and even as components in electronic devices.

From a synthetic perspective, the preparation of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(2,2,2-trifluoroethoxy)pyridine involves multi-step organic synthesis strategies. The incorporation of both the dioxaborolane and trifluoroethoxy groups requires precise control over reaction conditions to ensure high yields and product purity. Recent publications have detailed optimized synthetic routes that leverage modern organometallic techniques to construct such complex molecules efficiently.

In terms of applications beyond traditional chemistry research, this compound has shown promise in materials science. The combination of its boron-based functionality and fluorinated substituents makes it an attractive candidate for use in advanced materials such as polymers or low-dimensional nanomaterials. For example, researchers have explored its potential as a precursor for synthesizing boron-containing graphene analogs or fluorinated carbon nanotubes.

Moreover, the compound's stability under various reaction conditions has been extensively studied. This stability is crucial for its use in demanding chemical processes or as a component in high-performance materials. Recent thermogravimetric analysis (TGA) studies have revealed that the compound exhibits excellent thermal stability up to 300°C under inert atmospheres.

In conclusion,4-(4,4,5